![molecular formula C23H20FN5O3 B2400868 8-(2-fluorophenyl)-3-(3-hydroxypropyl)-1-methyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione CAS No. 904373-00-8](/img/structure/B2400868.png)
8-(2-fluorophenyl)-3-(3-hydroxypropyl)-1-methyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
8-(2-fluorophenyl)-3-(3-hydroxypropyl)-1-methyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C23H20FN5O3 and its molecular weight is 433.443. The purity is usually 95%.
BenchChem offers high-quality 8-(2-fluorophenyl)-3-(3-hydroxypropyl)-1-methyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(2-fluorophenyl)-3-(3-hydroxypropyl)-1-methyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Serotonin Receptor Affinity and PDE Inhibitor Activity
Research has identified several derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione as compounds with significant affinity for serotonin (5-HT) receptors and as inhibitors of phosphodiesterase (PDE) enzymes. Specifically, a study by Zagórska et al. (2016) synthesized and evaluated a series of these derivatives for their affinity towards 5-HT1A/5-HT7 receptors and PDE4B and PDE10A inhibitor activity. The research highlighted the potential antidepressant and anxiolytic applications of these compounds, based on their pharmacological profile in preliminary in vivo studies, including forced swim tests in mice (Zagórska et al., 2016).
Solid-Phase Synthesis and Pharmacological Evaluation
Another aspect of the research focused on the solid-phase synthesis and pharmacological evaluation of imidazo[2,1-f]purine-2,4-dione derivatives. These studies were aimed at identifying compounds with potential anxiolytic and antidepressant activities. For instance, Karskela and Lönnberg (2006) developed a method for solid-supported synthesis of (3H-imidazo[2,1-i]purin-7-yl)methyl amines, demonstrating a streamlined approach to generating libraries of these compounds for biological evaluation (Karskela & Lönnberg, 2006).
Structure-Activity Relationships and Molecular Docking Studies
Further studies have delved into the structure-activity relationships (SAR) and molecular docking to understand the interaction of these compounds with biological targets. For example, Baraldi et al. (2008) conducted SAR studies on 1-benzyl-3-propyl-1H,8H-imidazo[2,1-f]purine-2,4-diones, assessing their potency and selectivity as A(3) adenosine receptor antagonists. These investigations included docking and 3D-QSAR studies to elucidate the binding disposition of the compounds, contributing to the design of molecules with improved pharmacological profiles (Baraldi et al., 2008).
properties
IUPAC Name |
6-(2-fluorophenyl)-2-(3-hydroxypropyl)-4-methyl-7-phenylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20FN5O3/c1-26-20-19(21(31)27(23(26)32)12-7-13-30)28-14-18(15-8-3-2-4-9-15)29(22(28)25-20)17-11-6-5-10-16(17)24/h2-6,8-11,14,30H,7,12-13H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKLFKSYNTDQSDU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)N(C1=O)CCCO)N3C=C(N(C3=N2)C4=CC=CC=C4F)C5=CC=CC=C5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20FN5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.